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Compound of Interest

4-Isopropylphenylhydrazine
Compound Name:
hydrochloride

Cat. No.: B019915

An In-depth Technical Guide to 4-Isopropylphenylhydrazine hydrochloride

CAS Number: 118427-29-5

This technical guide provides a comprehensive overview of 4-Isopropylphenylhydrazine
hydrochloride, a key organic intermediate. It is intended for researchers, scientists, and
professionals in drug development and chemical synthesis. This document details the
compound's chemical and physical properties, a detailed synthesis protocol, its applications in
research and industry, and essential safety information.

Chemical and Physical Properties

4-1sopropylphenylhydrazine hydrochloride is a white to beige or brownish crystalline
powder or flakes.[1] It serves as a crucial building block in the synthesis of more complex
organic molecules, particularly in the pharmaceutical and chemical sectors.[1]
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Property Value

CAS Number 118427-29-5

Molecular Formula CoH15CIN2

Molecular Weight 186.68 g/mol

Appearance White to beige or brownish powder or flakes
Melting Point 203 °C (decomposes)

Boiling Point 260.1 °C at 760 mmHg

Density 1.027 g/cm3

Flash Point 128.1 °C

Vapor Pressure

0.0124 mmHg at 25°C

Refractive Index

1.584

INChl Key

LMFPPUVGWDZXMB-UHFFFAOYSA-N

SMILES

CI.CC(C)clcec(NN)ecl

Synthesis of 4-lsopropylphenylhydrazine

hydrochloride

The synthesis of 4-Isopropylphenylhydrazine hydrochloride is typically achieved through

the diazotization of 4-isopropylaniline, followed by reduction.[2]

Experimental Protocol

Materials:

¢ 4-isopropylaniline (0.02 mol)

o Concentrated hydrochloric acid (50 mL)

e 2 mol/L sodium nitrite aqueous solution (7.5 mL, 0.15 mol)
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1 mol/L stannous chloride in concentrated hydrochloric acid solution (30 mL)
Ice bath

Magnetic stirrer and stir bar

Reaction flask

Dropping funnel

Buchner funnel and filter paper

Procedure:

In a reaction flask, add 1.37 mL (0.02 mol) of 4-isopropylaniline to 50 mL of concentrated
hydrochloric acid.[2]

Cool the mixture in an ice bath while stirring for 10 minutes.[2]

Slowly add 7.5 mL (0.15 mol) of a 2 mol/L sodium nitrite aqueous solution dropwise to the
mixture. The solution will turn a reddish-brown color. Maintain the reaction in the ice bath for
1 hour.[2]

Directly to the reaction vessel, add 30 mL of a 1 mol/L stannous chloride solution in
concentrated hydrochloric acid.[2]

Continue stirring the mixture in the ice bath for 3 hours. A significant amount of solid will
precipitate.[2]

Filter the precipitate using a Buchner funnel and wash it with water.[2]

Allow the product to air-dry. This yields 1.72 g of light brown 4-isopropylphenylhydrazine
hydrochloride powder (92.2% yield), which can be used without further purification.[2]
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Synthesis Workflow of 4-Isopropylphenylhydrazine hydrochloride
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Synthesis Workflow Diagram
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Applications in Research and Drug Development

4-Isopropylphenylhydrazine hydrochloride is a valuable reagent in the synthesis of various
organic compounds.[1] Its primary applications are in the pharmaceutical and chemical
industries.[1]

e Pharmaceutical Intermediate: It is a precursor for the synthesis of 4-
isopropylphenylhydrazine, which is an important component in the development of new
pharmaceutical agents.[1]

o Chemical Synthesis: Its versatile reactivity makes it a useful starting material for a wide
range of chemical reactions, leading to the creation of diverse products.[1]

» Research and Development: In a laboratory setting, it is used as a reagent for synthesizing
novel compounds and exploring new chemical reactions, thereby advancing scientific
knowledge.[1] A notable application is in the preparation of 3-(2-arylhydrazono)indolin-2-one
based compounds, which have been investigated for their potential to inhibit f-amyloid
aggregation, a key target in Alzheimer's disease research.[3]
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Role in Bioactive Compound Synthesis
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Application in Bioactive Compound Synthesis

Safety and Handling

4-1sopropylphenylhydrazine hydrochloride is classified as harmful and an irritant.[1] Proper
safety precautions must be taken when handling this compound.
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Hazard Type GHS Classification and Statements
Pictogram GHSO07 (Harmful)
Signal Word Warning

H302: Harmful if swallowed.[1] H312: Harmful in
contact with skin.[1] H315: Causes skin

Hazard Statements irritation.[1] H319: Causes serious eye irritation.
[1] H332: Harmful if inhaled.[1] H335: May

cause respiratory irritation.[1]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[1] P280: Wear
protective gloves/protective clothing/eye
protection/face protection.[1] P301+P312: IF
SWALLOWED: Call a POISON CENTER or
Precautionary Statements doctor/physician if you feel unwell.[1]
P302+P352: IF ON SKIN: Wash with soap and
water.[1] P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

It is recommended to handle this chemical in a well-ventilated area, using appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a dust mask.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Isopropylphenylhydrazine hydrochloride CAS
number]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019915#4-isopropylphenylhydrazine-hydrochloride-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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